Cas no 688354-97-4 (2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine
• CAS No: 688354-97-4
• MF: C₂₀H₁₆FN₃OS
• MW: 365.423946380615
• CID: 6198713
• PubChem ID: 3685286
• Update Time: 2025-05-26

2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine
• 688354-97-4
• F0919-6830
• SR-01000565515-1
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-N-[(furan-2-yl)methyl]quinazolin-4-amine
• HMS626P22
• 2-[(4-fluorophenyl)methylsulfanyl]-N-(furan-2-ylmethyl)quinazolin-4-amine
• 2-((4-fluorobenzyl)thio)-N-(furan-2-ylmethyl)quinazolin-4-amine
• BRD-K12620561-001-01-5
• SR-01000565515
• ChemDiv1_014080
• 2-[(4-fluorobenzyl)thio]-N-(2-furylmethyl)quinazolin-4-amine
• AKOS002083838

• Inchi： 1S/C20H16FN3OS/c21-15-9-7-14(8-10-15)13-26-20-23-18-6-2-1-5-17(18)19(24-20)22-12-16-4-3-11-25-16/h1-11H,12-13H2,(H,22,23,24)
• InChI Key： WIOJSEPFISSTRB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NC2C=CC=CC=2C(=N1)NCC1=CC=CO1

Computed Properties

• Exact Mass: 365.09981148g/mol
• Monoisotopic Mass: 365.09981148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine

Recent Advances in the Study of 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine (CAS: 688354-97-4)

The compound 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine (CAS: 688354-97-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research brief summarizes the latest findings related to this compound, providing insights into its current status and future directions.

Recent studies have focused on the synthesis and optimization of 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that enhances the yield and purity of the compound, making it more suitable for preclinical evaluation. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological investigations have revealed that 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine exhibits potent inhibitory activity against certain kinase enzymes implicated in cancer and inflammatory diseases. In vitro assays demonstrated significant inhibition of EGFR (Epidermal Growth Factor Receptor) and JAK2 (Janus Kinase 2), suggesting its potential as a multi-targeted therapeutic agent. These findings were further supported by molecular docking studies, which identified key interactions between the compound and the active sites of these kinases.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine exhibited moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that further structural modifications could enhance its antibacterial efficacy while minimizing cytotoxicity.

Despite these promising findings, challenges remain in the development of 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Ongoing research is focused on designing analogs with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, 2-{(4-fluorophenyl)methylsulfanyl}-N-(furan-2-yl)methylquinazolin-4-amine (CAS: 688354-97-4) represents a promising candidate for drug development, with demonstrated activity against kinases and bacterial pathogens. Continued research efforts are essential to fully realize its therapeutic potential and overcome existing limitations. The compound's versatility and multi-targeted activity make it a valuable subject for future studies in chemical biology and medicinal chemistry.